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Compound of Interest

Compound Name: N-benzyl-N-methylglycine

Cat. No.: B175578

For researchers, scientists, and professionals in drug development, the meticulous
management and disposal of laboratory reagents are fundamental to ensuring a safe and
compliant operational environment. This document provides essential safety and logistical
guidance for the proper disposal of N-benzyl-N-methylglycine. In the absence of a specific
Safety Data Sheet (SDS) for N-benzyl-N-methylglycine at the time of this writing, the
following procedures are conservatively based on the known hazards of structurally analogous
compounds. It is imperative to obtain and consult the specific SDS from your supplier for
definitive handling and disposal instructions.

Immediate Safety Considerations

Before handling N-benzyl-N-methylglycine, it is crucial to be aware of the potential hazards
associated with similar compounds. Structurally related chemicals exhibit a range of hazards,
from being relatively benign to causing severe skin and eye damage. Therefore, a cautious
approach is warranted. Always wear appropriate personal protective equipment (PPE),
including:

Safety goggles or a face shield

Chemical-resistant gloves

A laboratory coat or protective suit

A respirator if there is a risk of generating dust or aerosols and ventilation is inadequate
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Comparative Hazard Data of Related Compounds

To underscore the importance of a conservative disposal approach, the following table

summarizes hazard information for compounds structurally related to N-benzyl-N-

methylglycine.

N-
. N- (diphenylmethylen
Property N-Benzylglycine . )
Benzylmethylamine e) Glycine benzyl
ester
CAS Number 17136-36-6 103-67-3 81477-91-0
Physical State Solid Crystalline[1] Liquid Solid

Not considered
hazardous by 2012

Causes severe skin

Harmful if swallowed,
Causes skin irritation,

Causes serious eye

GHS Hazard burns and eye irritation, May cause
OSHA Hazard ) o
Statements o damage, May cause respiratory irritation,
Communication ) o o
respiratory irritation Harmful to aquatic life
Standard[1] ) ]
with long lasting
effects
Signal Word None required[1] Danger Warning

Step-by-Step Disposal Protocol

The following protocol outlines a conservative, safety-first approach to the disposal of N-

benzyl-N-methylglycine. This procedure should be adapted to comply with your institution's

specific policies and local regulations.

Waste Identification and Segregation

» Designate a specific, clearly labeled, and sealable container for N-benzyl-N-methylglycine

waste.

¢ Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed by a qualified professional.
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Handling and Collection

» When handling the solid material, avoid generating dust.[1]

« If a small spill occurs, carefully sweep up the solid material and place it into the designated
waste container.

o Clean the spill area with a suitable solvent and dispose of the cleaning materials as
hazardous waste.

Container Management

o Ensure the waste container is kept tightly closed in a dry, cool, and well-ventilated area.[1]

» Properly label the container with the full chemical name ("N-benzyl-N-methylglycine") and
any relevant hazard warnings based on the supplier's SDS or, in its absence, a conservative
assessment.

Final Disposal

e Under no circumstances should N-benzyl-N-methylglycine be disposed of down the drain
or in regular trash.

e The recommended method for disposal is through an approved hazardous waste disposal
facility.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and proper disposal in accordance
with federal, state, and local environmental control regulations.[2]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of N-benzyl-N-methylglycine is illustrated in the
diagram below. This diagram outlines the decision-making process from initial handling to final
disposal.
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Preparation and Handling

Start: Handling N-benzyl-N-methylglycine
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Caption: Disposal workflow for N-benzyl-N-methylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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